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Compound Name: Methicillin-d6 Sodium
CAS No.: 1356847-96-5
Cat. No.: B588363
. J

Executive Summary

Methicillin-dé Sodium (CAS: 1356847-96-5) is the stable isotope-labeled analog of the beta-
lactam antibiotic Methicillin.[1][2] It serves as the definitive Internal Standard (IS) for the
guantification of Methicillin in complex biological matrices (plasma, urine, tissue) using Liquid
Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

By incorporating six deuterium atoms (

) into the 2,6-dimethoxybenzoyl moiety, this compound introduces a mass shift of +6 Da. This
shift is sufficient to prevent isotopic overlap with the natural analyte while maintaining identical
chromatographic retention and ionization efficiency, thereby correcting for matrix effects,
extraction variability, and ion suppression.

Physicochemical Specifications

The following table contrasts the unlabeled therapeutic compound with its deuterated standard.
Note the specific mass difference utilized for mass spectrometric resolution.
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e Methicillin Sodium Methicillin-d6 Sodium
(Unlabeled) (Internal Standard)

CAS Number 132-92-3 1356847-96-5

Molecular Formula

Molecular Weight (Salt) 402.40 g/mol 408.43 g/mol

Free Acid MW 380.42 g/mol 386.46 g/mol

Isotopic Enrichment Natural Abundance 98 atom % D

Chemical Purity Pharmaceutical Grade 98% (HPLC)

Solubility Water, Methanol Water, Methanol

Appearance White to off-white solid White to off-white solid

Structural Characterization & Labeling

The "d6" designation refers to the substitution of six hydrogen atoms with deuterium on the two
methoxy groups (

) attached to the benzoyl ring.
o Target Moiety: 2,6-dimethoxyphenyl group.[3][4]

 Stability: The label is metabolically stable and non-exchangeable under standard LC-MS
conditions (acidic mobile phases), ensuring the integrity of the mass shift during analysis.

The Science of Isotopic Enrichment
Why d6? (The +6 Da Advantage)

In mass spectrometry, an Internal Standard must not interfere with the analyte's signal.
» Natural Isotopes: Carbon-13 (

) and Sulfur-34 (
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) exist naturally. For Methicillin (Mass ~381), the natural M+1, M+2, and M+3 isotopes create
a "tail" in the mass spectrum.

e The Split: A d3 label (+3 Da) might suffer from slight overlap with the M+3 isotope of the
analyte if concentrations are high. A d6 label (+6 Da) pushes the IS mass channel (m/z
~387) completely clear of the analyte's isotopic envelope (m/z ~381), ensuring zero "cross-
talk" and higher quantification accuracy.

Visualization: Isotopic Mass Shift Logic

The following diagram illustrates the structural logic and the resulting mass separation.

Methicillin-d6é
[M+H]+ = 387.1
(-OCD3 groups)

Isotopic Synthesis
(Methylation with CD3-1)

Channel 2 (387.1)

Methicillin (Unlabeled)
[M+H]+ = 381.1
(-OCH3 groups)

Mass Spectrometer

Channel 1 (381.1)
(Q1/Q3 Filtration)

Click to download full resolution via product page

Figure 1: Isotopic synthesis logic showing the conversion of methoxy groups to deuterated
methoxy groups, resulting in a clean +6 Da mass shift for MS detection.

Bioanalytical Application: LC-MS/MS Protocol
Role as Internal Standard

Methicillin-d6 is added to biological samples before any processing steps. Because it is
chemically identical to Methicillin (except for mass), it behaves identically during:

o Extraction: Corrects for recovery losses (e.g., if only 80% of Methicillin is recovered, only
80% of Methicillin-d6 is recovered; the ratio remains constant).

o Chromatography: Elutes at the same retention time (RT), experiencing the exact same
matrix suppression or enhancement.

Standard Operating Procedure (SOP) Outline

Objective: Quantify Methicillin in Human Plasma.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b588363?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b588363?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reagents:

e Stock Solvent: 50:50 Methanol:Water (Methicillin degrades in pure methanol over time).
o Precipitation Agent: Acetonitrile (containing 0.1% Formic Acid).

Protocol Steps:

e Stock Preparation:

o Dissolve 1 mg Methicillin-d6 Sodium in 10 mL of 50:50 Methanol:Water to yield 100
pg/mL.

o Store at -20°C (Stable for >6 months).
e Working IS Solution:
o Dilute Stock to 500 ng/mL in water.

o Sample Processing (Protein Precipitation):

o

Aliquot: Transfer 50 pL of plasma sample to a centrifuge tube.

[¢]

Spike: Add 20 uL of Working IS Solution (Methicillin-d6). Vortex.

[e]

Precipitate: Add 200 pL Acetonitrile (cold). Vortex vigorously for 30 seconds.

[e]

Centrifuge: 10,000 x g for 10 minutes at 4°C.

o

Transfer: Inject 5 pL of the clear supernatant into the LC-MS/MS.

LC-MS/MS Parameters (Typical)

¢ lonization: ESI Positive Mode (

).

e Transitions (MRM):
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o Analyte (Methicillin): 381.1
160.0 (Quantifier).

o IS (Methicillin-d6): 387.1
160.0 (Quantifier).

o Note: The fragment 160.0 corresponds to the cleavage of the beta-lactam ring, common to
both species.

Workflow Visualization

The following diagram details the self-validating extraction workflow.
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Figure 2: Bioanalytical workflow demonstrating the "Standard Addition" concept where the IS
tracks the analyte through every step of extraction and ionization.
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Handling & Stability

» Hygroscopicity: Methicillin Sodium salts are hygroscopic. Weighing should be performed
quickly or in a controlled humidity environment.

» Solvent Stability: Beta-lactams are prone to hydrolysis.
o Avoid: Acidic solvents for long-term storage.

o Preferred: Dissolve in neutral buffers or 50% Methanol/Water. Analyze processed samples
within 24 hours if kept in autosampler (4°C).

» Storage: Solid powder must be stored at -20°C under desiccant.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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